3-Nitro-2-[(6-methylpyridin-2-yl)thio]pyridine

• Molecular Formula: C11H9N3O2S
• Molecular Weight: 247.28 g/mol
• IUPAC Name: 2-methyl-6-(3-nitropyridin-2-yl)sulfanylpyridine
• InChI: InChI=1S/C11H9N3O2S/c1-8-4-2-6-10(13-8)17-11-9(14(15)16)5-3-7-12-11/h2-7H,1H3
• InChI Key: RCBNYDJDJGTDRY-UHFFFAOYSA-N
• SMILES: CC1=NC(=CC=C1)SC2=C(C=CC=N2)[N+](=O)[O-]

Description

3-Nitro-2-[(6-methylpyridin-2-yl)thio]pyridine, commonly known as NMPTP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a tool in studying Parkinson's disease. NMPTP is a potent and selective inhibitor of the enzyme monoamine oxidase B (MAO-B), which is a key player in the breakdown of dopamine in the brain.

Mechanism of Action

NMPTP works by irreversibly binding to the active site of 3-Nitro-2-[(6-methylpyridin-2-yl)thio]pyridine, thereby preventing the breakdown of dopamine. This leads to an increase in dopamine levels in the brain, which can have both beneficial and detrimental effects depending on the context. The irreversible nature of NMPTP's binding to 3-Nitro-2-[(6-methylpyridin-2-yl)thio]pyridine makes it a valuable tool for studying the long-term effects of 3-Nitro-2-[(6-methylpyridin-2-yl)thio]pyridine inhibition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of NMPTP are primarily related to its inhibition of 3-Nitro-2-[(6-methylpyridin-2-yl)thio]pyridine. By preventing the breakdown of dopamine, NMPTP can increase dopamine levels in the brain, which can have both beneficial and detrimental effects. Dopamine is a key neurotransmitter involved in movement, motivation, and reward, and its dysregulation is implicated in a number of neurological disorders, including Parkinson's disease. NMPTP has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of NMPTP is its selectivity for 3-Nitro-2-[(6-methylpyridin-2-yl)thio]pyridine, which makes it a valuable tool for studying the role of this enzyme in Parkinson's disease. Its irreversible binding to 3-Nitro-2-[(6-methylpyridin-2-yl)thio]pyridine also allows for long-term studies of the effects of 3-Nitro-2-[(6-methylpyridin-2-yl)thio]pyridine inhibition. However, NMPTP's potency and irreversibility also make it potentially hazardous, and caution should be exercised when handling the compound. Additionally, its selectivity for 3-Nitro-2-[(6-methylpyridin-2-yl)thio]pyridine means that it may not be suitable for studying other enzymes involved in dopamine metabolism.

Future Directions

There are a number of future directions for research involving NMPTP. One area of interest is the potential use of NMPTP as a therapeutic agent for Parkinson's disease. While 3-Nitro-2-[(6-methylpyridin-2-yl)thio]pyridine inhibitors are already used clinically for the treatment of Parkinson's disease, NMPTP's selectivity and irreversibility may make it a more effective treatment option. Additionally, further studies could investigate the role of NMPTP in other neurological disorders involving dopamine dysregulation. Finally, the development of new 3-Nitro-2-[(6-methylpyridin-2-yl)thio]pyridine inhibitors based on the structure of NMPTP could lead to the discovery of more effective treatments for Parkinson's disease and other disorders.

Synthesis Methods

The synthesis of NMPTP involves the reaction of 2-chloro-3-nitropyridine with 6-methyl-2-pyridinethiol in the presence of a base such as potassium carbonate. The resulting product is then purified through recrystallization to obtain the final compound. This method has been well-established in the literature and yields high-quality NMPTP suitable for research purposes.

Scientific Research Applications

NMPTP has been widely used in scientific research as a tool to investigate the role of 3-Nitro-2-[(6-methylpyridin-2-yl)thio]pyridine in Parkinson's disease. Parkinson's disease is a neurodegenerative disorder characterized by the loss of dopaminergic neurons in the substantia nigra region of the brain. 3-Nitro-2-[(6-methylpyridin-2-yl)thio]pyridine is known to be involved in the breakdown of dopamine, and its inhibition has been shown to increase dopamine levels in the brain. NMPTP's selectivity for 3-Nitro-2-[(6-methylpyridin-2-yl)thio]pyridine makes it an ideal tool for studying the role of this enzyme in Parkinson's disease.